Cas no 109852-02-0 (Shd 415G)

• Product name: Shd 415G
• CAS No: 109852-02-0
• MF: C₂₁H₂₆O₂^.C₂₀H₂₄O₂
• MW: 606.8333
• CID: 161998
• PubChem ID: 67387

Shd 415G Chemical and Physical Properties

Names and Identifiers

• Femovan
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,13,14,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one - (
• 18,19-Dinorpregna-4,15-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-, mixt. with (17alpha)-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol
• Ethinyl estradiol mixture with Gestodene
• Femodene
• Gestodene mixture with ethinyl estradiol
• Harmonet
• Meliane
• Melodene
• Microgeste
• Minulet
• Mirelle
• Shd 415G
• BAY86-5016
• 109852-02-0
• Ethinylestradiol/gestodene
• SCHEMBL1650050
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,9,10,11,12,14-decahydrocyclopenta[a]phenanthren-3-one;(8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• Gestodene/EE
• BAY 86-5016
• SHD415G

• Inchi： InChI=1S/C21H26O2.C20H24O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2;1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h2,10,12-13,16-19,23H,3,5-9,11H2,1H3;1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17+,18+,19-,20-,21-;16-,17-,18+,19+,20+/m01/s1
• InChI Key： WNSDZLZVSSOOCA-WOMZHKBXSA-N
• SMILES： OC1C=CC2[C@H]3CC[C@@]4([C@](CC[C@H]4[C@@H]3CCC=2C=1)(O)C#C)C.O=C1CC[C@@H]2[C@H]3CC[C@@]4([C@](C=C[C@H]4[C@@H]3CCC2=C1)(O)C#C)CC

Computed Properties

• Exact Mass: 606.3711
• Monoisotopic Mass: 606.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 3
• Complexity: 1150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76